1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole

• IUPAC Name: 1-(4-bromo-2-methylphenyl)sulfonylbenzimidazole
• InChI: InChI=1S/C14H11BrN2O2S/c1-10-8-11(15)6-7-14(10)20(18,19)17-9-16-12-4-2-3-5-13(12)17/h2-9H,1H3
• InChI Key: FLDAYZVZMGVCPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)S(=O)(=O)N2C=NC3=CC=CC=C32
• Molecular Formula: C14H11BrN2O2S
• Molecular Weight: 351.22 g/mol

Description

1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole, also known as BMS-345541, is a selective inhibitor of IκB kinase (IKK) that has been widely used in scientific research to investigate the role of IKK in various cellular processes. IKK is a key regulator of the nuclear factor-kappaB (NF-κB) signaling pathway, which is involved in the regulation of inflammation, immunity, and cell survival. BMS-345541 has been shown to inhibit the activation of NF-κB by blocking the phosphorylation and degradation of IκB, the inhibitor of NF-κB.

Mechanism of Action

1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole acts as a selective inhibitor of IKK by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation and degradation of IκB, the inhibitor of NF-κB, leading to the inhibition of NF-κB activation. This results in the inhibition of the expression of NF-κB target genes, which are involved in various cellular processes, including inflammation, immunity, and cell survival.
Biochemical and Physiological Effects
1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole has been shown to have various biochemical and physiological effects in different cellular and disease models. For example, 1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole has been shown to inhibit the activation of NF-κB in cancer cells, leading to the induction of apoptosis and inhibition of cell proliferation. 1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole has also been shown to inhibit the production of pro-inflammatory cytokines in various disease models, including rheumatoid arthritis, multiple sclerosis, and sepsis.

Advantages and Limitations for Lab Experiments

1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole has several advantages and limitations for lab experiments. One advantage is its high selectivity for IKK, which allows for the specific inhibition of IKK without affecting other kinases. Another advantage is its ability to inhibit the activation of NF-κB, which is involved in various cellular processes. However, one limitation is that 1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole may have off-target effects on other cellular processes, which may affect the interpretation of the results. Another limitation is that 1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole may have variable effects on different cell types, which may limit its use in certain experimental models.

Future Directions

There are several future directions for the use of 1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole in scientific research. One direction is to investigate the role of IKK in different disease models, including cancer, autoimmune diseases, and infectious diseases. Another direction is to develop more potent and selective inhibitors of IKK that can be used in clinical settings. Additionally, the use of 1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole in combination with other drugs or therapies may provide new insights into the regulation of cellular processes and the treatment of various diseases.

Synthesis Methods

1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole can be synthesized using a multi-step process starting from 4-bromo-2-methylbenzenesulfonyl chloride and 1H-benzimidazole. The first step involves the reaction of 4-bromo-2-methylbenzenesulfonyl chloride with sodium hydroxide to form the corresponding sodium salt. The second step involves the reaction of the sodium salt with 1H-benzimidazole in the presence of a base such as potassium carbonate to form 1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole.

Scientific Research Applications

1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole has been used in various scientific research studies to investigate the role of IKK in various cellular processes. For example, 1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole has been shown to inhibit the activation of NF-κB in cancer cells, leading to the induction of apoptosis and inhibition of cell proliferation. 1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole has also been used to study the role of IKK in the regulation of inflammation, immunity, and cell survival in various disease models, including rheumatoid arthritis, multiple sclerosis, and sepsis.